2-(4-Ethylbenzyl)aniline

• Molecular Formula: C15H17N
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 2-[(4-ethylphenyl)methyl]aniline
• InChI: InChI=1S/C15H17N/c1-2-12-7-9-13(10-8-12)11-14-5-3-4-6-15(14)16/h3-10H,2,11,16H2,1H3
• InChI Key: FODKJHAEYSDVMY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC2=CC=CC=C2N

Description

2-(4-Ethylbenzyl)aniline is an aromatic amine derivative characterized by an aniline group (NH₂-substituted benzene) linked via a benzyl moiety to a 4-ethylphenyl group. This structure confers unique electronic and steric properties, making it a versatile intermediate in organic synthesis, particularly in the preparation of Schiff bases, liquid crystals, and bioactive molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-(4-Ethylbenzyl)aniline with structurally related benzyl-aniline derivatives, focusing on substituent effects, synthesis pathways, and physicochemical properties.

Compound	Substituents	Molecular Weight (g/mol)	Synthesis Method	Key Properties/Applications	References
2-(4-Ethylbenzyl)aniline	Benzyl-4-ethylphenyl, NH₂	~227.3 (estimated)	Likely via aldehyde-aniline condensation (hypothesized)	Potential intermediate for liquid crystals or pharmaceuticals. Steric hindrance from ethyl group may reduce reactivity.
4-Methoxy-N-(4-nitrobenzyl)aniline	Benzyl-4-nitrophenyl, NH₂, OCH₃	287.3	Imine condensation of 4-nitrobenzaldehyde with methoxy-substituted aniline.	Nitro group enhances electron-withdrawing effects; used in crystallography studies.
2-Benzyl-N-(4-methoxybenzyl)aniline (4aa)	Dual benzyl groups, OCH₃	363.4	Imine condensation followed by isoaromatization.	Exhibits stability under reflux; structural analogs tested in biological assays.
(E)-4-(hexyloxy)-N-(4-(methylthio)benzylidene)aniline	Hexyloxy, methylthio-benzylidene	371.5	Ethanol reflux of aldehyde and alkoxy aniline.	Liquid crystal behavior due to flexible alkoxy chain and rigid benzylidene.
4-[2-(5-Ethyl-2-pyridyl)ethoxy]aniline	Pyridyl-ethoxy, NH₂	272.3	Multi-step synthesis involving pyridine derivatives.	Bioactive potential; pyridyl group introduces hydrogen-bonding sites.

Key Comparative Insights :

Substituent Effects: Electron-Donating Groups (e.g., OCH₃): Enhance solubility in polar solvents and stabilize intermediates in condensation reactions . Electron-Withdrawing Groups (e.g., NO₂): Increase thermal stability but may reduce nucleophilicity of the aniline NH₂ group . Bulkier Groups (e.g., Ethyl): Steric hindrance in 2-(4-Ethylbenzyl)aniline may slow reaction kinetics compared to analogs like 4aa, which has smaller methoxy substituents .

Synthesis Efficiency :

• Yields for benzyl-aniline derivatives vary significantly with substituents. For example, 4aa achieves moderate yields (~60–70%) under optimized reflux conditions , while nitro-substituted analogs (e.g., 4-Methoxy-N-(4-nitrobenzyl)aniline ) require rigorous purification due to side reactions .

Applications: Liquid Crystals: Derivatives with alkoxy chains (e.g., hexyloxy in ) exhibit mesogenic behavior, unlike 2-(4-Ethylbenzyl)aniline, which lacks such flexibility.